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Compound of Interest

1-Benzyl 4-methyl piperidine-1,4-
Compound Name:
dicarboxylate

Cat. No.: B139140

A note on nomenclature: The compound specified, "1-Benzyl 4-methyl piperidine-1,4-
dicarboxylate," is not readily found in chemical databases. However, a closely related
structure, 1-O-benzyl 4-O-ethyl piperidine-1,4-dicarboxylate, is well-documented. This guide
will focus on this latter compound, assuming it to be the intended subject of inquiry, and will
also discuss the synthesis of related piperidine intermediates.

IUPAC Name and Chemical Structure

The correct IUPAC name for the analogous ethyl ester compound is 1-O-benzyl 4-O-ethyl
piperidine-1,4-dicarboxylate.[1]

Structure:
Caption: Chemical structure of 1-O-benzyl 4-O-ethyl piperidine-1,4-dicarboxylate.

Physicochemical and Spectroscopic Data

The following table summarizes key properties for 1-O-benzyl 4-O-ethyl piperidine-1,4-
dicarboxylate.
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Property Value Reference
Molecular Formula C16H21NO4 [1]
Molecular Weight 291.34 g/mol [1]

1-O-benzyl 4-O-ethyl
IUPAC Name o ) [1]
piperidine-1,4-dicarboxylate

CAS Number 160809-38-1 [1]

Spectroscopic Data Summary:

Spectroscopy Type Data Availability

13C NMR Spectra available from commercial databases.

Data available in the NIST Mass Spectrometry
Mass Spectrometry (GC-MS)
Data Center.

Vapor phase IR spectra available from
IR Spectra ]
commercial databases.

Synthesis of Piperidine Derivatives: Experimental
Protocols

While a specific protocol for the direct synthesis of 1-O-benzyl 4-O-ethyl piperidine-1,4-
dicarboxylate is not readily available in the searched literature, a plausible synthetic route can
be devised based on established methods for creating similar piperidine structures. A common
strategy involves the synthesis of a key intermediate, 1-benzyl-4-piperidone, followed by
subsequent modifications.

Synthesis of 1-Benzyl-4-piperidone Intermediate

A common method for the synthesis of 1-benzyl-4-piperidone involves the reaction of
benzylamine with methyl acrylate, followed by Dieckmann condensation and subsequent
hydrolysis and decarboxylation.[2]
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Materials:

Benzylamine

e Methyl acrylate

e Anhydrous toluene

e Metallic sodium

e Anhydrous methanol

e 25% Hydrochloric acid solution
e 35% Sodium hydroxide solution
o Ethyl acetate

» Saturated sodium chloride solution
e Anhydrous magnesium sulfate
Procedure:

e To a 250 mL three-necked flask, add 150 mL of anhydrous toluene and 2.8 g of metallic
sodium.

e The mixture is stirred and heated to reflux.

e Add 1 mL of anhydrous methanol, followed by the slow, dropwise addition of 28 g of N,N-
bis(B-propionate methyl ester) benzylamine.

o After the addition is complete, continue to reflux for 6 hours. During this period, increase the
stirring speed and add an additional 100 mL of anhydrous toluene in batches.

o After 6 hours, stop the reflux and allow the reaction to cool to room temperature.

o Extract the mixture with 150 mL of 25% hydrochloric acid solution.
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o Reflux the aqueous layer in an oil bath for 5 hours, or until a test with FeCI3 solution shows
no color change, indicating the completion of the reaction.

o Cool the reaction mixture and neutralize to a pH of approximately 8.5 by adding 35% NaOH
solution while stirring.

o Extract the product with ethyl acetate (3 x 100 mL).

o Combine the organic layers, wash with a saturated NaCl solution, and dry over anhydrous
magnesium sulfate.

o Recover the ethyl acetate by distillation. The remaining material is then distilled under
reduced pressure to yield 1-benzyl-4-piperidone as a light yellow oily liquid.

Conceptual Synthesis of 1-O-benzyl 4-O-ethyl
piperidine-1,4-dicarboxylate

A plausible, though not explicitly documented, synthetic pathway to the target molecule from 1-
benzyl-4-piperidone is outlined below. This represents a logical progression based on standard
organic chemistry transformations.
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Conceptual Synthesis Workflow

Synthesis of Key Intermediate

G-Benzyl—4—piperidon9

Carboxylation at C3

Carboxylation and Esterification

E-Benzyl-4-oxopiperidine-3—carboxylate Intermediata

Reduction of ketone

E-Benzyl-4-hydroxypiperidine-4-carboxylate

N-Benzoxycarbonylation & Esterifigation

G—Benzyl 4-ethyl piperidine-1,4-dicarboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b139140#1-benzyl-4-methyl-piperidine-1-4-
dicarboxylate-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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